Cas no 1877514-95-8 (5-Amino-1-(benzyloxy)oct-7-en-4-one)

• Product Name: 5-Amino-1-(benzyloxy)oct-7-en-4-one
• CAS No: 1877514-95-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6032319
• PubChem ID: 165467139
• Update Time: 2025-06-09

5-Amino-1-(benzyloxy)oct-7-en-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-795479
• 1877514-95-8
• 5-amino-1-(benzyloxy)oct-7-en-4-one
• 5-Amino-1-(benzyloxy)oct-7-en-4-one

• Inchi： 1S/C15H21NO2/c1-2-7-14(16)15(17)10-6-11-18-12-13-8-4-3-5-9-13/h2-5,8-9,14H,1,6-7,10-12,16H2
• InChI Key： OETIIEABVDHRNU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCC(C(CC=C)N)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 5-Amino-1-(benzyloxy)oct-7-en-4-one

Introduction to 5-Amino-1-(benzyloxy)oct-7-en-4-one (CAS No. 1877514-95-8)

5-Amino-1-(benzyloxy)oct-7-en-4-one, a compound with the CAS number 1877514-95-8, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique chemical structure, which includes an amino group, a benzyloxy substituent, and an unsaturated ketone moiety. These structural features contribute to its diverse reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 5-Amino-1-(benzyloxy)oct-7-en-4-one is C₁₆H₂₃NO₃. Its molecular weight is approximately 273.36 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the protection of the amino group, the introduction of the benzyloxy substituent, and the formation of the unsaturated ketone. The detailed synthetic route often involves the use of advanced organic chemistry techniques and reagents to ensure high yields and purity.

In terms of physical properties, 5-Amino-1-(benzyloxy)oct-7-en-4-one is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). However, it has limited solubility in water, which can be a consideration when designing experimental protocols or formulating drug candidates. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in different applications.

The biological activity of 5-Amino-1-(benzyloxy)oct-7-en-4-one has been a focus of recent research. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways involved in various diseases such as cancer and neurodegenerative disorders. Additionally, preliminary studies have indicated that 5-Amino-1-(benzyloxy)oct-7-en-4-one may have anti-inflammatory properties, further expanding its potential therapeutic applications.

In the context of drug discovery and development, 5-Amino-1-(benzyloxy)oct-7-en-4-one has been used as a building block for the synthesis of more complex molecules with enhanced biological activity. For example, researchers have synthesized derivatives of this compound by modifying the amino group or the benzyloxy substituent to improve their pharmacological properties. These derivatives have shown improved potency and selectivity in preclinical studies, highlighting the importance of structure-activity relationship (SAR) studies in optimizing drug candidates.

The safety profile of 5-Amino-1-(benzyloxy)oct-7-en-4-one has also been evaluated in several studies. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before advancing to clinical trials. These evaluations typically include in vitro cytotoxicity assays, genotoxicity tests, and animal studies to assess potential adverse effects.

In conclusion, 5-Amino-1-(benzyloxy)oct-7-en-4-one (CAS No. 1877514-95-8) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, contributing to the ongoing efforts to develop innovative therapeutic solutions for various diseases.